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Compound of Interest

Compound Name: Bromo-PEG6-alcohol

Cat. No.: B1667896 Get Quote

This in-depth technical guide provides a comprehensive overview of the solubility and stability

of Bromo-PEG6-alcohol, a versatile bifunctional linker crucial for researchers, scientists, and

professionals in drug development, particularly in the field of Proteolysis Targeting Chimeras

(PROTACs).

Introduction
Bromo-PEG6-alcohol, with the chemical formula C12H25BrO6, is a polyethylene glycol (PEG)

derivative featuring a terminal bromide group and a hydroxyl group.[1] The hexaethylene glycol

spacer enhances the molecule's hydrophilicity, which in turn increases its solubility in aqueous

media.[1][2][3][4] The bromide serves as an excellent leaving group for nucleophilic substitution

reactions, while the hydroxyl group allows for further chemical modifications, making it a

valuable component in the synthesis of complex molecules like PROTACs.

Physicochemical Properties
A summary of the key physicochemical properties of Bromo-PEG6-alcohol is presented

below.
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Property Value Reference

Molecular Formula C12H25BrO6

Molecular Weight 345.23 g/mol

Appearance Liquid

Purity >95% to 98%

Boiling Point 404.9 ± 40.0 °C at 760 mmHg

Density 1.282 ± 0.06 g/cm³

pKa 14.36 ± 0.10 (Predicted)

Solubility Data
Bromo-PEG6-alcohol exhibits solubility in a range of common laboratory solvents. The

hydrophilic nature of the PEG chain significantly contributes to its solubility in aqueous

solutions. The available data on its solubility is qualitative and summarized in the table below.

Solvent Solubility Reference

Water Soluble

Dichloromethane (DCM) Soluble

Dimethyl sulfoxide (DMSO) Soluble

Note: Quantitative solubility data (e.g., in mg/mL or molarity) is not readily available in the

public domain. It is recommended to determine the solubility for specific applications

empirically.

Stability Data
The stability of Bromo-PEG6-alcohol is critical for its storage and handling. The compound is

generally stable under recommended storage conditions.

Storage Stability
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Proper storage is essential to maintain the integrity of Bromo-PEG6-alcohol. The following

table summarizes the recommended storage conditions.

Condition Duration Temperature Reference

Short Term Days to Weeks 0 - 4 °C or 2 - 8°C

Long Term Months to Years -20 °C

In Solvent (DMSO) 1 Month -20 °C

In Solvent (DMSO) 6 Months -80 °C

MedKoo Biosciences suggests a shelf life of over three years if stored properly. The compound

is considered stable for several weeks under ambient shipping conditions.

Chemical Stability
The primary reactive sites of Bromo-PEG6-alcohol are the bromide and hydroxyl groups. The

carbon-bromine bond can be susceptible to nucleophilic substitution and hydrolysis. While

specific data on the hydrolysis rate of Bromo-PEG6-alcohol is not available, bromoalkanes

can undergo slow hydrolysis in aqueous environments. The stability of the compound in

solution will be dependent on the solvent, pH, and temperature.

Experimental Protocols
Detailed experimental protocols for determining the precise solubility and stability of Bromo-
PEG6-alcohol are crucial for its effective use. The following sections provide generalized

methodologies based on standard laboratory practices.

Protocol for Determining Aqueous Solubility
This protocol outlines a method for determining the equilibrium solubility of Bromo-PEG6-
alcohol in an aqueous buffer.
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Preparation

Separation

Analysis

Prepare saturated solution:
Add excess Bromo-PEG6-alcohol to aqueous buffer.

Equilibrate solution:
Stir at a constant temperature (e.g., 25 °C)

for a defined period (e.g., 24-48 hours).

Separate solid from liquid:
Centrifuge or filter the solution
to remove undissolved solid.

Quantify concentration:
Analyze the supernatant using a suitable analytical method

(e.g., HPLC, LC-MS, or NMR with an internal standard).

Calculate solubility:
Determine the concentration of Bromo-PEG6-alcohol

in the saturated solution.

Click to download full resolution via product page

Caption: Workflow for determining the aqueous solubility of Bromo-PEG6-alcohol.

Protocol for Assessing Stability in Aqueous Solution
This protocol describes a method to evaluate the hydrolytic stability of Bromo-PEG6-alcohol
over time.
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Experiment Setup

Time-Point Sampling

Analysis

Prepare a stock solution of Bromo-PEG6-alcohol
in the desired aqueous buffer.

Aliquot the solution into multiple vials.

Incubate the vials at a specific temperature (e.g., 37 °C).

Withdraw aliquots at predetermined time points
(e.g., 0, 2, 4, 8, 24, 48 hours).

Analyze each aliquot by a stability-indicating method
(e.g., reverse-phase HPLC) to separate the parent compound

from potential degradation products.

Quantify the remaining percentage of Bromo-PEG6-alcohol
at each time point.

Determine the degradation rate or half-life.
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PROTAC Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. Bromo-PEG6-alcohol, 136399-05-8 | BroadPharm [broadpharm.com]

3. Bromo-PEG6-alcohol, CAS 136399-05-8 | AxisPharm [axispharm.com]

4. Bromo-PEG6-alcohol | 136399-05-8 [chemicalbook.com]

To cite this document: BenchChem. [A Technical Guide to Bromo-PEG6-alcohol: Solubility
and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667896#bromo-peg6-alcohol-solubility-and-stability-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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